2-Bromo-3,4,5-trifluoro-benzotrifluoride
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Overview
Description
2-Bromo-3,4,5-trifluoro-benzotrifluoride is a halogenated benzotrifluoride derivative . It has a molecular formula of C7H3BrF4 . It is also known as 4-bromo-1-fluoro-2-(trifluoromethyl)benzene .
Molecular Structure Analysis
The molecular structure of 2-Bromo-3,4,5-trifluoro-benzotrifluoride can be viewed as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChIKey for this compound is UERAGXKMOXUWPC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Bromo-3,4,5-trifluoro-benzotrifluoride has a molecular weight of 242.996 . The physical and chemical properties of this compound are not clearly mentioned in the retrieved sources.Scientific Research Applications
Organic Synthesis and Reaction Studies
- 2-Bromo-3,4,5-trifluoro-benzotrifluoride has been studied for its applications in organic synthesis. A research by Schlosser and Castagnetti (2001) explored its use in generating 3-bromo-2-(trifluoromethoxy)phenyllithium, which showed potential in the synthesis of various naphthalenes and their derivatives (Schlosser & Castagnetti, 2001).
- Another study by Schlosser et al. (2006) highlighted its role in the propagation of crowding effects, particularly the trifluoromethyl group acting as both an emitter and transmitter of steric pressure, which is significant in understanding molecular interactions in organic compounds (Schlosser et al., 2006).
Chemical Reactions and Properties
- Research by Zhao et al. (2010) investigated the reactions of a related compound, 3-bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one, with benzenethiols, which provides insights into the reactivity and applications of bromo-trifluorobenzene compounds in chemical synthesis (Zhao et al., 2010).
- Daley and Landolt (2005) noted the use of benzotrifluoride, a related compound, as a solvent substitute in bromine reactions, implying potential applications of bromo-trifluorobenzenes in solvent systems (Daley & Landolt, 2005).
Spectroscopy and Molecular Analysis
- A study by Yadav et al. (2006) conducted force field calculations for derivatives of benzotrifluoride, which aids in the understanding of the molecular structure and vibrational properties of bromo-trifluorobenzenes (Yadav, Yadav, & Singh, 2006).
Organometallic Synthesis
- Research by Heiss and Schlosser (2003) on 1,2,3-trifluorobenzene, a compound similar to 2-Bromo-3,4,5-trifluoro-benzotrifluoride, demonstrated its functionalization and bromination, which is crucial for the development of new organometallic compounds (Heiss & Schlosser, 2003).
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of various organic compounds .
Mode of Action
It’s known that halogenated benzotrifluorides like this compound are often used as intermediates in organic syntheses . They can participate in various reactions due to the presence of reactive bromine and fluorine atoms.
Biochemical Pathways
It’s worth noting that similar compounds have been used in the synthesis of pharmaceuticals and agrochemicals , suggesting they may interact with a variety of biochemical pathways depending on the final product.
Result of Action
As an intermediate in organic syntheses, its primary role is likely to contribute to the formation of the final product rather than exerting a direct biological effect .
properties
IUPAC Name |
4-bromo-1,2,3-trifluoro-5-(trifluoromethyl)benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7HBrF6/c8-4-2(7(12,13)14)1-3(9)5(10)6(4)11/h1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDRPJUUNTSDISO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)F)F)Br)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7HBrF6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3,4,5-trifluoro-benzotrifluoride | |
CAS RN |
2088942-34-9 |
Source
|
Record name | 2-Bromo-3,4,5-trifluorobenzotrifluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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